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Compound of Interest

Compound Name: Benzyl-PEG6-bromide

Cat. No.: B8096290 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with Benzyl-PEG6-
bromide. Adherence to these protocols is essential for ensuring laboratory safety and proper

environmental stewardship.

Immediate Safety and Handling Considerations
Benzyl-PEG6-bromide is a functionalized polyethylene glycol (PEG) derivative. While a

specific Safety Data Sheet (SDS) is not readily available, the presence of a benzyl bromide

functional group necessitates handling this compound with caution. Benzyl bromide is known to

be a lachrymator and can cause skin, eye, and respiratory tract irritation[1][2]. The PEG

component of the molecule generally has low toxicity and is biodegradable[3]. However, the

reactive nature of the benzyl bromide moiety should govern the immediate handling

procedures.

All personnel must wear appropriate Personal Protective Equipment (PPE) at all times when

handling this compound. Operations should be conducted in a well-ventilated area, preferably

within a chemical fume hood[4].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is mandatory when handling Benzyl-PEG6-bromide:
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Eye Protection: Chemical safety goggles are required. In situations with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. It is

crucial to inspect gloves for any signs of degradation or perforation before use.

Contaminated gloves should be disposed of immediately as hazardous waste.

Body Protection: A laboratory coat is required. For tasks with a higher potential for splashes

or spills, a chemically resistant apron or coveralls should be considered.

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, a respirator may be necessary. The appropriate respirator type should be

determined based on a risk assessment.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Benzyl-PEG6-bromide will minimize risks and ensure

procedural consistency.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents. The recommended storage temperature is -20°C.

Keep the container tightly sealed when not in use.

Handling and Use
Preparation: Before handling, ensure that the chemical fume hood is functioning correctly

and that all necessary PPE is readily available.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

minimize inhalation exposure.

Spill Management: In the event of a spill, evacuate the immediate area. Small spills can be

absorbed with an inert material (e.g., vermiculite, sand) and collected into a sealed container
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for hazardous waste disposal. Do not use combustible materials for absorption. For large

spills, contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan
All waste materials contaminated with Benzyl-PEG6-bromide must be treated as hazardous

chemical waste.

Solid Waste: Contaminated solid waste, including gloves, pipette tips, and absorbent

materials, should be collected in a dedicated and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Benzyl-PEG6-bromide should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless compatibility is known.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous liquid waste.

Final Disposal: Arrange for the disposal of all hazardous waste through your institution's EHS

office or a licensed chemical waste disposal service.

Quantitative Data Summary
Property Value Source

Chemical Formula C19H31BrO6

Molecular Weight 435.4 g/mol

Storage Condition -20°C

Experimental Workflow
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Workflow for Handling Benzyl-PEG6-bromide
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Caption: Workflow for the safe handling and disposal of Benzyl-PEG6-bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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